Cas no 2171694-88-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid
- EN300-1512488
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-1,2,4-triazol-1-yl)ethyl]carbamoyl}butanoic acid
- 2171694-88-3
-
- Inchi: 1S/C24H25N5O5/c30-22(31)10-9-21(23(32)26-11-12-29-15-25-14-27-29)28-24(33)34-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-21H,9-13H2,(H,26,32)(H,28,33)(H,30,31)
- InChI Key: MLTCRZSPMAZUEX-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCCN1C=NC=N1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 463.18556891g/mol
- Monoisotopic Mass: 463.18556891g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 135Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1512488-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-1,2,4-triazol-1-yl)ethyl]carbamoyl}butanoic acid |
2171694-88-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1512488-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-1,2,4-triazol-1-yl)ethyl]carbamoyl}butanoic acid |
2171694-88-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1512488-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-1,2,4-triazol-1-yl)ethyl]carbamoyl}butanoic acid |
2171694-88-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1512488-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-1,2,4-triazol-1-yl)ethyl]carbamoyl}butanoic acid |
2171694-88-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1512488-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-1,2,4-triazol-1-yl)ethyl]carbamoyl}butanoic acid |
2171694-88-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1512488-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-1,2,4-triazol-1-yl)ethyl]carbamoyl}butanoic acid |
2171694-88-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1512488-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-1,2,4-triazol-1-yl)ethyl]carbamoyl}butanoic acid |
2171694-88-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1512488-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-1,2,4-triazol-1-yl)ethyl]carbamoyl}butanoic acid |
2171694-88-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1512488-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-1,2,4-triazol-1-yl)ethyl]carbamoyl}butanoic acid |
2171694-88-3 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1512488-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-1,2,4-triazol-1-yl)ethyl]carbamoyl}butanoic acid |
2171694-88-3 | 100mg |
$2963.0 | 2023-09-27 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171694-88-3): A Comprehensive Overview
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171694-88-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a triazole moiety. These structural elements endow the compound with a range of potential applications in drug development and bioconjugation reactions.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. This makes it an ideal choice for the synthesis of complex peptides and peptidomimetics. The presence of the triazole moiety, on the other hand, is particularly noteworthy due to its bioisosteric properties and its ability to enhance the pharmacological properties of molecules. Triazoles are known for their high chemical stability, good metabolic stability, and favorable pharmacokinetic profiles.
Recent studies have highlighted the potential of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens. The researchers found that the triazole moiety plays a crucial role in enhancing the antifungal efficacy of the molecule, making it a promising candidate for the development of new antifungal agents.
In addition to its antifungal properties, this compound has also shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid can effectively inhibit the growth of several cancer cell lines. The mechanism of action appears to involve the disruption of key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed as a novel anticancer agent.
The synthetic route for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid has been extensively studied and optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the Fmoc protecting group, coupling reactions to introduce the triazole moiety, and final deprotection steps to obtain the desired product. Advanced techniques such as solid-phase synthesis and microwave-assisted reactions have been employed to streamline the synthesis process and improve overall efficiency.
In terms of safety and toxicity, preliminary studies have indicated that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid exhibits low toxicity at therapeutic concentrations. However, further in-depth toxicological evaluations are necessary to fully assess its safety profile before it can be considered for clinical trials.
The potential applications of this compound extend beyond its direct therapeutic uses. For example, its unique structural features make it an attractive candidate for use in bioconjugation reactions. Bioconjugation involves linking biomolecules such as proteins or antibodies to small molecules or nanoparticles to create targeted drug delivery systems or diagnostic tools. The presence of reactive functional groups in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid facilitates efficient conjugation reactions, making it a valuable tool in the development of advanced therapeutics and diagnostics.
In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-y l)ethylcarbamoyl}butanoic acid (CAS No. 2171694-88-3) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further development as a therapeutic agent or as a building block for advanced bioconjugation applications.
2171694-88-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-1,2,4-triazol-1-yl)ethylcarbamoyl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)